4-({[4-(4-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-ethoxyphenol

• IUPAC Name: 4-[(E)-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]iminomethyl]-2-ethoxyphenol
• InChI: InChI=1S/C20H24ClN3O2/c1-2-26-20-13-17(5-8-19(20)25)14-22-24-11-9-23(10-12-24)15-16-3-6-18(21)7-4-16/h3-8,13-14,25H,2,9-12,15H2,1H3/b22-14+
• InChI Key: BYYITHJVOACMMM-HYARGMPZSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl)O
• Molecular Formula: C20H24ClN3O2
• DSSTOX Substance ID: DTXSID00417139
• Molecular Weight: 373.9 g/mol
• CAS No.: 5811-53-0

Description

4-({[4-(4-Chlorobenzyl)-1-piperazinyl]imino}methyl)-2-ethoxyphenol is a synthetic organic compound characterized by a piperazine core substituted with a 4-chlorobenzyl group, an iminomethyl (-CH=N-) linkage, and a 2-ethoxyphenol moiety. Its molecular formula is C₁₉H₂₂ClN₃O₂ (average mass: ~359.85 g/mol), with a single stereoisomeric double bond configuration .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperazine Ring

Position of Chlorine on the Benzyl Group

• 4-(4-Chlorobenzyl) vs. 4-(2-Chlorobenzyl): 4-({[4-(2-Chlorobenzyl)-1-piperazinyl]imino}methyl)-2-methoxyphenol () replaces the para-chloro substituent with ortho-chloro. This positional isomerism reduces symmetry and may alter binding interactions in biological systems due to steric hindrance near the piperazine nitrogen. Impact: Ortho-substitution could decrease herbicidal or antimicrobial efficacy compared to the para-substituted target compound, as seen in related studies where para-substituents optimize electronic effects .

Non-Chlorinated Benzyl Groups

• 4-(4-Methylphenyl)piperazine Derivative (): The compound 2-ethoxy-6-((E)-{[4-(4-methylphenyl)-1-piperazinyl]imino}methyl)phenol substitutes 4-chlorobenzyl with 4-methylphenyl.

Variations in the Phenol Ring Substituents

Ethoxy vs. Methoxy vs. Hydroxy Groups

• 2-Ethoxy vs. 2-Methoxy: The target compound’s ethoxy group increases steric bulk and lipophilicity compared to 4-({[4-(4-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-methoxyphenol (). Ethoxy may enhance metabolic stability but reduce solubility in aqueous media . Biological Relevance: Methoxy derivatives (e.g., from ) show enhanced antimicrobial activity in Zn(II) complexes, suggesting that smaller alkoxy groups may favor metal coordination .
• Hydroxy vs. Alkoxy: 3-(((4-(4-Chlorobenzyl)-1-piperazinyl)imino)methyl)phenol () retains a free phenolic -OH group. Hydroxy groups improve hydrogen-bonding capacity but are prone to oxidation, limiting stability compared to ethoxy-protected analogs .

Herbicidal Activity

• Compounds with 4-chlorobenzyl-piperazine scaffolds (e.g., ) exhibit moderate herbicidal activity against Brassica napus (rape) but weak effects on Echinochloa crus-galli (barnyard grass). The ethoxy substituent’s role remains underexplored, but methoxy analogs show similar trends .

Antimicrobial and Pharmacological Potential

• Zn(II) Complexes (): Derivatives with iminomethyl-phenol ligands demonstrate enhanced antimicrobial activity against Candida albicans and Gram-positive bacteria. Ethoxy substitution could further modulate metal-binding affinity .

Structural and Physicochemical Data Table

Compound Name	Piperazine Substituent	Phenol Substituent	Key Biological Activity	Reference
4-({[4-(4-Chlorobenzyl)-1-piperazinyl]imino}methyl)-2-ethoxyphenol	4-(4-Chlorobenzyl)	2-ethoxy	Under investigation
4-({[4-(2-Chlorobenzyl)-1-piperazinyl]imino}methyl)-2-methoxyphenol	4-(2-Chlorobenzyl)	2-methoxy	Not reported
2-ethoxy-6-((E)-{[4-(4-methylphenyl)-1-piperazinyl]imino}methyl)phenol	4-(4-Methylphenyl)	2-ethoxy	Weak herbicidal activity
3-(((4-(4-Chlorobenzyl)-1-piperazinyl)imino)methyl)phenol	4-(4-Chlorobenzyl)	3-hydroxy	Antimicrobial (Zn complexes)
(E)-1-{4-[Bis(4-methoxyphenyl)methyl]piperazin-1-yl}-3-(4-methylphenyl)prop-2-en-1-one	Bis(4-methoxyphenyl)methyl	N/A	Anticancer, neuroprotective